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Compound of Interest

Compound Name: 3-Benzoylacrylic acid

Cat. No.: B097660

An In-depth Technical Guide to the Physical and Solubility Properties of 3-Benzoylacrylic Acid

This guide provides a comprehensive overview of the essential physical constants and
solubility characteristics of 3-benzoylacrylic acid (CAS No. 583-06-2). Designed for
researchers, scientists, and professionals in drug development and organic synthesis, this
document synthesizes technical data with practical insights to facilitate its effective application
in a laboratory setting.

Introduction to 3-Benzoylacrylic Acid

3-Benzoylacrylic acid, systematically named (2E)-4-oxo-4-phenylbut-2-enoic acid, is an
unsaturated keto acid.[1][2] Its molecular structure features a benzoyl group and a carboxylic
acid moiety linked by a trans-alkene backbone. This unique combination of functional groups
makes it a valuable building block in organic synthesis and a subject of interest in medicinal
chemistry. Understanding its fundamental physical and solubility properties is a critical first step
for its use in designing synthetic routes, developing formulations, and conducting biochemical
assays.

Core Physical and Chemical Properties

The physicochemical properties of a compound are foundational to its handling, reactivity, and
application. The observed range in values such as melting point can often be an indicator of
sample purity, with a narrower range suggesting higher purity. The data presented below is a
consolidation of reported values from various chemical suppliers and databases.
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Table 1: Physical and Chemical Constants of 3-Benzoylacrylic Acid

Property Value Source(s)
CAS Number 583-06-2 [1][3]
Molecular Formula C10HsO3 [1]14]
Molecular Weight 176.17 g/mol [51[6]

White to light yellow
Appearance _ [41[71[8]
solid/powder

Melting Point 94-97 °C (Anhydrous) [31[41[8]
- _ ~333.9°C
Boiling Point ) ] [3]
(Predicted/Estimated)

Note: Decomposes before

boiling under certain [9]

conditions.

Density ~1.2 g/cm3 (Rough estimate) [3114]

pKa 3.43 £ 0.10 (Predicted) [41[8]
PLPDHGOODMBBGN-

InChl Key [1]

VOTSOKGWSA-N

The predicted pKa of approximately 3.43 suggests that 3-benzoylacrylic acid is a moderately
strong organic acid, a property attributable to the electron-withdrawing nature of the adjacent
carbonyl group and the resonance stabilization of the carboxylate anion.[4][8]

Solubility Profile

The solubility of 3-benzoylacrylic acid is dictated by the interplay between its polar carboxylic
acid group and its largely nonpolar benzoyl and phenyl components. This dual nature results in
limited aqueous solubility but good solubility in many organic solvents.

Table 2: Solubility of 3-Benzoylacrylic Acid in Common Solvents
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Solvent Solubility Rationale & Source(s)

The hydrophobic benzoyl
o group dominates, limiting
Water Insoluble / Limited ) ] )
interaction with polar water

molecules.[4][8][9][10]

Increased thermal energy

helps overcome the lattice
Hot Water Soluble )

energy of the solid and

improves solvation.[4]

Ethanol's hydroxyl group can
hydrogen bond with the
carboxylic acid, while its ethyl

Ethanol Soluble ) ]
group interacts favorably with
the nonpolar parts of the

molecule.[4][9]

Diethyl ether can act as a

hydrogen bond acceptor for
Ether Soluble ] ]

the carboxylic acid proton,

facilitating dissolution.[4]

The aromatic nature of toluene

allows for favorable 1t-stacking
Toluene Soluble ) ) )

interactions with the phenyl

ring of the solute.[1][8][10]

This solubility profile is crucial for selecting appropriate solvent systems for chemical reactions,
purification (e.g., recrystallization), and analytical characterization. For instance, its solubility in
toluene makes it suitable for reactions requiring a non-polar aromatic solvent.[1][10]

Experimental Protocol: Solubility Determination via
Isothermal Shake-Flask Method

To obtain reliable and reproducible solubility data, a standardized protocol is essential. The
isothermal shake-flask method is a gold-standard technique for determining the equilibrium
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solubility of a solid in a solvent.

Causality and Rationale

This protocol is designed to ensure that a true thermodynamic equilibrium is reached between
the undissolved solid and the saturated solution. Key controls include maintaining a constant
temperature (isothermal), ensuring sufficient time for equilibrium, and verifying the presence of
excess solid.

Step-by-Step Methodology

e Preparation:

o Accurately weigh an excess amount of 3-benzoylacrylic acid (e.g., 100 mg) into several
glass vials. The key is to ensure that undissolved solid remains at the end of the
experiment, confirming saturation.

o Add a precise volume (e.g., 5.0 mL) of the chosen solvent to each vial.
o Equilibration:
o Seal the vials securely to prevent solvent evaporation.
o Place the vials in an isothermal shaker bath set to the desired temperature (e.g., 25 °C).

o Agitate the vials at a constant speed for a predetermined time (e.g., 24-48 hours). This
duration should be sufficient to reach equilibrium, which can be confirmed by taking
measurements at different time points (e.g., 24, 36, and 48 hours) and observing when the
concentration plateaus.

e Sample Separation:

o Once equilibrium is reached, allow the vials to rest in the isothermal bath for several hours
to let the excess solid settle. This minimizes the amount of solid that needs to be removed
by filtration.

o Carefully withdraw an aliquot of the supernatant using a syringe.
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o Immediately filter the aliquot through a chemically inert syringe filter (e.g., 0.22 um PTFE)
into a clean, pre-weighed vial. This step is critical to remove all undissolved solid particles,
which would otherwise lead to an overestimation of solubility.

e Analysis:
o Accurately determine the mass of the filtered solution.

o Evaporate the solvent from the vial under a stream of nitrogen or in a vacuum oven at a
moderate temperature until a constant weight of the dried solute is achieved.

o Calculate the solubility as the mass of the dissolved solid per volume or mass of the
solvent (e.g., in mg/mL or g/100g ).

o Alternatively, the concentration of the saturated solution can be determined using a
validated analytical method such as UV-Vis spectrophotometry or HPLC, after creating a
proper calibration curve.

Workflow Visualization
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Caption: Isothermal Shake-Flask Solubility Determination Workflow.
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Safety and Handling

As a laboratory chemical, 3-benzoylacrylic acid must be handled with appropriate
precautions.

e Hazards: It is classified as an irritant, causing eye, skin, and respiratory tract irritation.[7][11]
It is also considered toxic if swallowed.[5][11] The oral LD50 in mice is reported as 250
mg/kg.[7]

e Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant
gloves, and a lab coat.[7] Handle in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.[7]

o First Aid:

o

Eyes: Immediately flush with plenty of water for at least 15 minutes.[7][11]

o

Skin: Flush skin with plenty of soap and water.[7][11]

[¢]

Inhalation: Move to fresh air.[7][11]

o

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[7][11]

» Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from
incompatible substances like strong oxidizing agents.[7][10] Recommended storage
temperatures are often between 2-8°C.[4][8]

Conclusion

3-Benzoylacrylic acid is a versatile organic compound with well-defined physical properties
and a predictable solubility profile governed by its molecular structure. Its characterization as a
crystalline solid with a melting point in the 94-97 °C range, limited aqueous solubility, and good
solubility in common organic solvents provides the necessary foundation for its application in
research and development. Adherence to standardized protocols for property determination

and strict observation of safety guidelines are paramount for its successful and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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